Cas no 104553-43-7 ((S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester)

• Product Name: (S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester
• CAS No: 104553-43-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD06738879
• CID: 126277
• PubChem ID: 11116732
• Update Time: 2024-11-03

(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(pyrrolidin-2-yl)acetate
• (2S)-1,1-Dimethylethyl ester 2-pyrrolidineacetic acid
• (S)-PYRROLIDIN-2-YL-ACETIC ACID TERT-BUTYL ESTER,
• 2-Pyrrolidineaceticacid, 1,1-dimethylethyl ester, (2S)-
• tert-Butyl (2S)-pyrrolidin-2-ylacetate
• tert-Butyl-(2S)-pyrrolidin-2-ylacetat
• (S)-Pyrrolidin-2-yl-acetic acid tert-butyl ester
• MFCD06738879
• CS-0005398
• EN300-6386687
• (S)-Pyrrolidin-2-yl-acetic acid t-butyl ester
• (S)-tert-Butyl2-(pyrrolidin-2-yl)acetate
• DTXSID30455761
• 104553-43-7
• Tert-butyl 2-[(2S)-pyrrolidin-2-yl]acetate
• tert-Butyl [(2S)-pyrrolidin-2-yl]acetate
• AKOS006294126
• (S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester

• MDL： MFCD06738879
• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)7-8-5-4-6-11-8/h8,11H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： ATXGOHFUKJHAJB-QMMMGPOBSA-N
• SMILES： O(C(C[C@@H]1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 238.1±13.0 °C at 760 mmHg
• Flash Point: 97.8±19.8 °C
• Refractive Index: 1.448
• PSA: 38.33
• LogP: 1.79900
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(S)-Pyrrolidin-2-yl-acetic Acid tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines